Benzyl Chloride

• CAS No.: 100-44-7
• Product Name: Benzyl Chloride
• Molecular Formula: C7H7Cl; C6H5CH2Cl; C7H7Cl
• Molecular Weight: 126.58 g/mol
• IUPAC Name: chloromethylbenzene
• Standard InChI: InChI=1S/C7H7Cl/c8-6-7-4-2-1-3-5-7/h1-5H,6H2
• Standard InChIKey: KCXMKQUNVWSEMD-UHFFFAOYSA-N
• Impurities: Benzyl chloride is sold in two quality grades, identified as ''benzyl chloride, pure'' and ''benzyl chloride, pure and stabilized''. Their assay is in both cases > 99 %. Impurities include benzal chloride, toluene, chlorotoluene, chlorobenzene, and hydrogen chloride.; Benzyl chloride available in the USA ... has maximum of 1.0% benzal chloride, chlorotoluenes and toluene. ... One stabilized grade of benzyl chloride contained a fixed amount of sodium carbonate solution or propylene oxide.; Benzaldehyde, benzyl alcohol, toluene, chloro derivatives of toluene, and dibenzyl ether are compounds that may be found as impurities in technical benzyl chloride.
• SMILES: C1=CC=C(C=C1)CCl
• Canonical SMILES: C1=CC=C(C=C1)CCl
• Boiling Point: 354 °F at 760 mm Hg (EPA, 1998); 179.0 °C; 174 °C; 179 °C; 354°F
• Colorform: Colorless to slightly yellow liquid
• Density: 1.1 at 68 °F (EPA, 1998); 1.1004 g/cu cm at 20 °C; Relative density (water = 1): 1.1; 1.10
• Flash Point: 153 °F (EPA, 1998); 153 °F (67 °C) (closed cup); 74 °C (open cup); 67 °C c.c.; 153°F
• Melting Point: -54 to -45 °F (EPA, 1998); -45.0 °C; -39.4 °C; ~-43 °C; -38°F
• Physical Description: Benzyl chloride appears as a colorless liquid with an irritating odor. Toxic by inhalation and skin absorption. Flash point 153°F. Slightly soluble in water. Corrosive to metals and tissue. A lachrymator. Density 9.2 lb /gal.; DryPowder; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colorless to slightly yellow liquid with a pungent, aromatic odor.
• Description: Benzyl chloride appears as a colorless liquid with an irritating odor. Toxic by inhalation and skin absorption. Flash point 153°F. Slightly soluble in water. Corrosive to metals and tissue. A lachrymator. Density 9.2 lb /gal.; Benzyl chloride, also known as alpha-chlortoluol or a-chlorotoluene, belongs to the class of organic compounds known as benzyl chlorides. These are organic compounds containing a benzene skeleton substituted with a chloromethyl group. Benzyl chloride exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzyl chloride is primarily located in the membrane (predicted from logP). Benzyl chloride exists in all eukaryotes, ranging from yeast to humans.; Benzyl chloride is a member of the class of benzyl chlorides that is toluene substituted on the alpha-carbon with chlorine.
• Shelf Life: Stablity during transport: stable; Unstabilized benzyl chloride may violently decompose with the rupture of its container in the presence of copper, aluminum, iron, zinc, magnesium, & other catalysts.
• Solubility: Reaction (NTP, 1992); 0.00 M; In water, 525 mg/L at 25 °C; Miscible with ethanol, ethyl ether, chloroform; slightly soluble in carbon tetrachloride; Miscible in most organic solvents; Soluble in ethanol(>10%), ethyl ether(>10%), and chloroform(>10%); Solubility in water, g/100ml:; 0.05%
• Synonyms: 6-(Chloromethyl)benzene; α-Chlorotoluene; 1-Chloromethylbenzene; Benzyl Chloride; Chlorophenylmethane; NSC 8043; Phenylmethyl Chloride; Tolyl Chloride; BnClω-Chlorotoluene
• Vapor Density: 4.4 (EPA, 1998) (Relative to Air); 4.36 (Air = 1); Relative vapor density (air = 1): 4.4; 4.4
• Vapor Pressure: 1 mm Hg at 71.6 °F (EPA, 1998); 1.23 mmHg; 1.23 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 120; 1 mmHg
• PubChem Compound: 7503
• Last Modified: Nov 11 2021